(5E)-5-[3-chloro-5-methoxy-4-(propan-2-yloxy)benzylidene]-3-(4-methylbenzyl)imidazolidine-2,4-dione

• Molecular Formula: C22H23ClN2O4
• Molecular Weight: 414.9 g/mol
• IUPAC Name: (5E)-5-[(3-chloro-5-methoxy-4-propan-2-yloxyphenyl)methylidene]-3-[(4-methylphenyl)methyl]imidazolidine-2,4-dione
• InChI: InChI=1S/C22H23ClN2O4/c1-13(2)29-20-17(23)9-16(11-19(20)28-4)10-18-21(26)25(22(27)24-18)12-15-7-5-14(3)6-8-15/h5-11,13H,12H2,1-4H3,(H,24,27)/b18-10+
• InChI Key: WQXLKPHSNHULRM-VCHYOVAHSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)CN2C(=O)/C(=C\C3=CC(=C(C(=C3)Cl)OC(C)C)OC)/NC2=O
• SMILES: CC1=CC=C(C=C1)CN2C(=O)C(=CC3=CC(=C(C(=C3)Cl)OC(C)C)OC)NC2=O

Description

(5E)-5-[3-chloro-5-methoxy-4-(propan-2-yloxy)benzylidene]-3-(4-methylbenzyl)imidazolidine-2,4-dione is a chemical compound that has been the subject of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of (5E)-5-[3-chloro-5-methoxy-4-(propan-2-yloxy)benzylidene]-3-(4-methylbenzyl)imidazolidine-2,4-dione varies depending on its application. In medicine, it has been shown to inhibit the activity of certain enzymes involved in inflammation and cancer growth, leading to its anti-inflammatory and anti-cancer properties. In agriculture, it has been shown to disrupt the nervous system of certain pests, leading to their death. In material science, its mechanism of action is related to its electronic properties, which make it useful as a dye and in electronic devices.
Biochemical and Physiological Effects
The biochemical and physiological effects of (5E)-5-[3-chloro-5-methoxy-4-(propan-2-yloxy)benzylidene]-3-(4-methylbenzyl)imidazolidine-2,4-dione vary depending on its application. In medicine, it has been shown to reduce inflammation and inhibit cancer growth in cell and animal models. In agriculture, it has been shown to be toxic to certain pests, leading to their death. In material science, its electronic properties make it useful as a dye and in electronic devices.

Advantages and Limitations for Lab Experiments

The advantages of using (5E)-5-[3-chloro-5-methoxy-4-(propan-2-yloxy)benzylidene]-3-(4-methylbenzyl)imidazolidine-2,4-dione in lab experiments include its potential applications in various fields, as well as its relatively simple synthesis method. However, its limitations include its toxicity and potential side effects, which may limit its use in certain applications.

Future Directions

For the study of (5E)-5-[3-chloro-5-methoxy-4-(propan-2-yloxy)benzylidene]-3-(4-methylbenzyl)imidazolidine-2,4-dione include further investigation of its potential applications in medicine, agriculture, and material science. In medicine, future research could focus on the development of new drugs based on this compound and its derivatives. In agriculture, future research could focus on optimizing the use of this compound as a pesticide and minimizing its potential environmental impact. In material science, future research could focus on the development of new electronic devices and materials based on this compound and its electronic properties.
Conclusion
In conclusion, (5E)-5-[3-chloro-5-methoxy-4-(propan-2-yloxy)benzylidene]-3-(4-methylbenzyl)imidazolidine-2,4-dione is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments, as well as future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound and its derivatives in various fields.

Synthesis Methods

The synthesis of (5E)-5-[3-chloro-5-methoxy-4-(propan-2-yloxy)benzylidene]-3-(4-methylbenzyl)imidazolidine-2,4-dione involves the reaction of 3-chloro-5-methoxy-4-(propan-2-yloxy)benzaldehyde and 3-(4-methylbenzyl)imidazolidine-2,4-dione in the presence of a base catalyst. The reaction proceeds through the formation of an imine intermediate, which then undergoes a cyclization reaction to form the final product.

Scientific Research Applications

(5E)-5-[3-chloro-5-methoxy-4-(propan-2-yloxy)benzylidene]-3-(4-methylbenzyl)imidazolidine-2,4-dione has been studied for its potential applications in various fields, including medicine, agriculture, and material science. In medicine, this compound has been shown to have anti-inflammatory and anti-cancer properties, making it a promising candidate for the development of new drugs. In agriculture, it has been studied as a potential pesticide due to its ability to inhibit the growth of certain pests. In material science, it has been investigated for its potential use as a dye and as a component in electronic devices.